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Compound of Interest

Compound Name: Sodium sulfate decahydrate

Cat. No.: B1196930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic

properties of sodium sulfate decahydrate (Na₂SO₄·10H₂O), also known as Glauber's salt.

This document summarizes key quantitative data, details experimental protocols for its

characterization, and presents visual representations of its phase behavior and analytical

workflows.

Core Thermodynamic Data
The thermodynamic properties of sodium sulfate decahydrate are crucial for its application in

various fields, including thermal energy storage and pharmaceutical sciences. The following

tables summarize the key quantitative data for this compound.
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Property Value Units Notes

Molar Mass 322.19 g/mol

Melting Point 32.4 °C

Decomposes into

anhydrous sodium

sulfate and a

saturated solution.[1]

Enthalpy of Fusion 79 kJ/mol [1]

Heat Capacity (Cp) 549.5 J/(mol·K) At 298 K.[1]

Standard Molar

Entropy (S°)
592 J/(mol·K) At 298 K.[1]

Density 1.46 g/cm³ At 20°C.[1]

Enthalpy of Solution 78.51 kJ/mol

For 1 mole in 400

moles of water at

18°C.[1]

Table 1: Key Thermodynamic Properties of Sodium Sulfate Decahydrate

The solubility of sodium sulfate decahydrate in water is highly dependent on temperature, a

critical factor in its phase change behavior.
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Temperature (°C) Solubility ( g/100 g of water)

0 12.17

11.67 26.38

13.3 31.33

17.91 48.28

25.05 99.48

28.76 161.53

30.75 215.77

31.84 270.22

32.73 322.12

33.88 312.11

47.81 276.91

48.78 291.44

50.4 262.35

Table 2: Solubility of Sodium Sulfate Decahydrate in Water at Various Temperatures[1]

Experimental Protocols
The characterization of the thermodynamic properties of sodium sulfate decahydrate relies

on several key experimental techniques. The following sections detail the generalized protocols

for these methods.

Differential Scanning Calorimetry (DSC)
Objective: To determine the melting point and enthalpy of fusion.

Methodology:
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A small, accurately weighed sample of sodium sulfate decahydrate (typically 5-10 mg) is

hermetically sealed in an aluminum pan.

An empty, sealed aluminum pan is used as a reference.

The sample and reference pans are placed in the DSC instrument.

The temperature of the sample chamber is increased at a constant rate (e.g., 5-10 °C/min)

under a controlled atmosphere, typically an inert gas like nitrogen.

The heat flow to the sample is measured as a function of temperature. An endothermic peak

is observed during the phase transition.

The onset temperature of the peak corresponds to the melting point, and the area under the

peak is proportional to the enthalpy of fusion.

Thermogravimetric Analysis (TGA)
Objective: To determine the water of hydration and the decomposition temperature.

Methodology:

A small, accurately weighed sample of sodium sulfate decahydrate is placed in a TGA

sample pan (e.g., platinum or alumina).

The sample is heated in the TGA furnace at a controlled rate (e.g., 10 °C/min) under a

specific atmosphere (e.g., nitrogen or air).[2]

The mass of the sample is continuously monitored as a function of temperature.[2]

A significant mass loss will be observed as the water of hydration is released. The

temperature range over which this occurs indicates the decomposition temperature.

The percentage of mass loss can be used to calculate the number of water molecules per

formula unit of the salt.

Solution Calorimetry
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Objective: To determine the enthalpy of solution.

Methodology:

A known volume of deionized water (e.g., 100 mL) is placed in a calorimeter, and its initial

temperature is recorded.[3]

A precisely weighed amount of sodium sulfate decahydrate (e.g., 2-5 g) is added to the

water.[3]

The mixture is stirred continuously to ensure complete dissolution, and the temperature is

monitored.[4]

The final, stable temperature of the solution is recorded.[3]

The heat absorbed or released during dissolution is calculated using the temperature

change, the mass of the solution, and the specific heat capacity of the solution (assumed to

be close to that of water).

The enthalpy of solution is then calculated in kJ/mol.

Visualizing Thermodynamic Behavior
Diagrams are powerful tools for understanding the complex thermodynamic behavior of

sodium sulfate decahydrate.
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Phase Transition of Sodium Sulfate Decahydrate

The diagram above illustrates the incongruent melting of sodium sulfate decahydrate. Upon

heating above its transition temperature of 32.4°C, it decomposes into solid anhydrous sodium

sulfate and a saturated aqueous solution of sodium sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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